2-(3,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 2-[(3,4-dichlorophenyl)methyl]-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C16H15Cl2N/c17-15-6-5-12(9-16(15)18)10-19-8-7-13-3-1-2-4-14(13)11-19/h1-6,9H,7-8,10-11H2
• InChI Key: GSOOGISHYHOMJL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H15Cl2N
• Molecular Weight: 292.2 g/mol

Description

2-(3,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline (DC-THIQ) is a chemical compound that has gained attention in the scientific community due to its potential use in various fields such as medicine, pharmacology, and neuroscience. DC-THIQ belongs to the class of tetrahydroisoquinoline compounds, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 2-(3,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline is not fully understood, but it is believed to act on the dopaminergic and cholinergic systems in the brain. It has been shown to increase the levels of dopamine and acetylcholine, which are neurotransmitters that play a crucial role in motor and cognitive functions.
Biochemical and Physiological Effects:
2-(3,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline has been shown to have various biochemical and physiological effects in animal models. It has been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase, which protect against oxidative stress. It has also been shown to improve mitochondrial function and increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

2-(3,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity and is well-tolerated in animal models. However, there are some limitations to its use, such as its poor solubility in water and its limited bioavailability.

Future Directions

There are several future directions for the study of 2-(3,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline. One potential direction is the development of new drugs based on its structure for the treatment of neurological disorders. Another direction is the study of its potential use in other fields such as cancer research and drug delivery systems. Further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties.
In conclusion, 2-(3,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline is a promising compound that has potential use in various fields such as medicine, pharmacology, and neuroscience. Its neuroprotective and neurorestorative properties make it a promising candidate for the development of new drugs for the treatment of neurological disorders. Further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties.

Synthesis Methods

2-(3,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline can be synthesized through a multistep process starting from commercially available starting materials. The first step involves the condensation of 3,4-dichlorobenzaldehyde with cyclohexanone to form 2-(3,4-dichlorobenzyl)cyclohexanone. This intermediate is then reduced with sodium borohydride to obtain the desired product, 2-(3,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline.

Scientific Research Applications

2-(3,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline has been studied for its potential use in the treatment of various neurological disorders such as Parkinson's disease, Alzheimer's disease, and depression. It has been shown to have neuroprotective and neurorestorative properties, which make it a promising candidate for the development of new drugs for these disorders.